Cas no 129704-91-2 ((2S)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride)

• Product Name: (2S)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride
• CAS No: 129704-91-2
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD06659238
• CID: 898181
• PubChem ID: 329748251
• Update Time: 2025-10-28

(2S)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-
• (R)-alpha-allyl-proline-HCl
• (S)-a-Allylproline·HCl
• (S)-ALPHA-ALLYLPROLINE HCL,
• (S)-α-Allyl-proline hydrochlorid
• 2-Allyl-D-proline hydrochloride (1:1)
• (S)-a-Allylproline?HCl
• (s)-α-allyl-proline hydrochloride
• 2-prop-2-en-1-yl-D-proline hydrochloride
• α-allyl-d-proline hydrochloride
• α-Allyl-D-proline hydrochloride, (S)-2-Allyl-2-pyrrolidinecarboxylic acid hydrochloride
• (S)-Alpha-Allyl-ProHCl
• D-Proline, 2-(2-propenyl)-, hydrochloride (9CI)
• (S)-2-allylpyrrolidine-2-carboxylic acid hydrochloride
• (S)--ALLYL-PROLINE HYDROCHLORIDE
• (S)-alpha-Allyl-proline hydrochloride
• (S)-Alpha-allyl-proline, HCl
• (2S)-2-prop-2-enylpyrrolidine-2-carboxylic acid;hydrochloride
• (S)-a-AllylprolineHCl
• (S)-a-Allylproline.hcl
• (S)-alpha-allyl-proline-HCl
• 2-Allyl-D-proline hydrochloride
• C12442
• (S)-a-Allylproline inverted exclamation mark HCl
• D-Proline,2-(2-propenyl)-,hydrochloride (9CI)
• (2S)-2-(Pr
• α-Allyl-D-proline hydrochloride, (S)-2-Allyl-2-pyrrolidinecarboxylic acid hydrochloride
• (2S)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride
• AKOS006346492
• CS-14472
• (2S)-2-(Prop-2-en-1-yl)pyrrolidine-2-carboxylic acid HCl
• 129704-91-2
• J-005703
• MFCD06659238
• A-Allyl-proline hydrochloride
• (S)- alpha -Allyl-proline hydrochloride
• (S)-alpha-Allyl-proline hydrochloride, purum, >=98.0% (TLC)
• CS-M0476

• MDL： MFCD06659238
• Inchi： 1S/C8H13NO2.ClH/c1-2-4-8(7(10)11)5-3-6-9-8;/h2,9H,1,3-6H2,(H,10,11);1H/t8-;/m1./s1
• InChI Key： DIYYEOOBZVTROL-DDWIOCJRSA-N
• SMILES： Cl.OC([C@@]1(CC=C)CCCN1)=O

Computed Properties

• Exact Mass: 191.07100
• Monoisotopic Mass: 191.0713064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• Molecular Weight: 191.65

Experimental Properties

• PSA: 49.33000
• LogP: 1.90010

(2S)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：1-10

Additional information on (2S)-2-allylpyrrolidine-2-carboxylic acid;hydrochloride

(2S)-2-Allylpyrrolidine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

(2S)-2-Allylpyrrolidine-2-Carboxylic Acid Hydrochloride, identified by the CAS Registry Number 129704-91-2, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The compound, with the IUPAC name (2S)-2-Allylpyrrolidine-2-Carboxylic Acid Hydrochloride, consists of a pyrrolidine ring substituted with an allyl group at the 2-position and a carboxylic acid group at the same position, which is further protonated as a hydrochloride salt. This structure imparts unique chemical properties, including high stability and reactivity under specific conditions.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with specific receptors and enzymes has been extensively investigated, with promising results indicating its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, (2S)-2-Allylpyrrolidine-2-Carboxylic Acid Hydrochloride has also been studied for its role in materials science. Its unique molecular structure allows for the formation of self-assembled monolayers, which have potential applications in nanotechnology and surface engineering. Recent advancements in this area have demonstrated its utility in creating highly ordered nanostructures with tailored properties.

The synthesis of this compound involves a multi-step process that includes alkylation, cyclization, and protonation steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative to other compounds in certain applications.

In conclusion, (2S)-2-Allylpyrrolidine-2-Carboxylic Acid Hydrochloride (CAS No: 129704-91-2) is a versatile compound with significant potential across multiple fields. Its unique chemical properties, combined with recent advancements in its synthesis and application, make it a valuable addition to both academic and industrial research portfolios.